Cas no 959749-03-2 (5-Chloro-2-cyclopropoxybenzoic acid)

• Product Name: 5-Chloro-2-cyclopropoxybenzoic acid
• CAS No: 959749-03-2
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 2736959
• Update Time: 2023-08-07

5-Chloro-2-cyclopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-cyclopropyloxybenzoic acid
• 5-CHLORO-2-CYCLOPROPOXYBENZOIC ACID
• MB68584
• Benzoic acid, 5-chloro-2-(cyclopropyloxy)-
• 5-Chloro-2-cyclopropoxybenzoic acid

• Inchi： 1S/C10H9ClO3/c11-6-1-4-9(14-7-2-3-7)8(5-6)10(12)13/h1,4-5,7H,2-3H2,(H,12,13)
• InChI Key： ILSPDJOIVMIHPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)OC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5